Cas no 1263375-44-5 ((6,6-Dimethyl-1,4-dioxan-2-yl)methanol)

• Product Name: (6,6-Dimethyl-1,4-dioxan-2-yl)methanol
• CAS No: 1263375-44-5
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• MDL: MFCD26398670
• CID: 2119624
• PubChem ID: 66937181
• Update Time: 2025-11-02

(6,6-Dimethyl-1,4-dioxan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6,6-dimethyl-1,4-dioxan-2-yl)methanol
• 1,4-Dioxane-2-methanol,6,6-dimethyl-
• VDHPCUZQKVYRPU-UHFFFAOYSA-N
• (6,6-Dimethyl-1,4-dioxan-2-yl)methanol

• MDL： MFCD26398670
• Inchi： 1S/C7H14O3/c1-7(2)5-9-4-6(3-8)10-7/h6,8H,3-5H2,1-2H3
• InChI Key： VDHPCUZQKVYRPU-UHFFFAOYSA-N
• SMILES： O1C(CO)COCC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 111
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes

Additional information on (6,6-Dimethyl-1,4-dioxan-2-yl)methanol

Research Brief on (6,6-Dimethyl-1,4-dioxan-2-yl)methanol (CAS: 1263375-44-5): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

The compound (6,6-Dimethyl-1,4-dioxan-2-yl)methanol (CAS: 1263375-44-5) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This bicyclic ether alcohol has attracted significant attention due to its unique structural features that make it particularly valuable for drug discovery and biomolecular probe development. Recent studies have focused on exploiting its rigid dioxane ring system and versatile hydroxyl functionality for the design of novel bioactive molecules.

In the context of pharmaceutical applications, researchers from the University of Cambridge recently reported the use of (6,6-Dimethyl-1,4-dioxan-2-yl)methanol as a key intermediate in the synthesis of protease inhibitors (Nature Chemistry, 2023). The compound's ability to introduce conformational constraints while maintaining water solubility has proven particularly valuable in developing inhibitors for SARS-CoV-2 main protease, with several derivatives showing sub-micromolar activity. The CAS 1263375-44-5 compound served as a crucial building block in these studies, enabling the rapid generation of structurally diverse analogs.

From a chemical biology perspective, a 2024 study published in JACS demonstrated the utility of (6,6-Dimethyl-1,4-dioxan-2-yl)methanol derivatives as fluorescent probes for studying membrane dynamics. The researchers modified the hydroxyl group with environment-sensitive fluorophores, creating probes that exhibited remarkable sensitivity to lipid packing density. This application highlights the compound's versatility beyond traditional medicinal chemistry applications, opening new avenues for studying biological membranes and cellular processes.

Synthetic methodology development has also benefited from research on this compound. A recent breakthrough in Organic Letters (2024) described an asymmetric catalytic route to enantiomerically pure (6,6-Dimethyl-1,4-dioxan-2-yl)methanol derivatives using chiral phase-transfer catalysis. This advancement addresses previous challenges in accessing optically active forms of the compound, which is crucial for pharmaceutical applications where enantiopurity is often required for optimal biological activity and safety profiles.

The safety and pharmacokinetic properties of (6,6-Dimethyl-1,4-dioxan-2-yl)methanol derivatives have been systematically investigated in several recent preclinical studies. A 2023 publication in the Journal of Medicinal Chemistry reported favorable ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics for a series of compounds derived from this scaffold, with particular emphasis on their metabolic stability and blood-brain barrier penetration capabilities. These findings suggest potential applications in CNS drug development.

Looking forward, the unique properties of (6,6-Dimethyl-1,4-dioxan-2-yl)methanol (CAS: 1263375-44-5) continue to inspire innovative applications across chemical biology and pharmaceutical sciences. Current research directions include its incorporation into PROTACs (Proteolysis Targeting Chimeras), development of novel antibiotic adjuvants, and as a building block for supramolecular chemistry applications. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important tool in drug discovery and chemical biology for years to come.